Cas no 18378-31-9 (2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
• CAS No: 18378-31-9
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 1377584
• Update Time: 2024-08-14

2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-

• Inchi： 1S/C13H10N4O3/c1-16(9-5-3-2-4-6-9)10-7-8-11(17(18)19)13-12(10)14-20-15-13/h2-8H,1H3
• InChI Key： JOWWPHACBIRDIL-UHFFFAOYSA-N
• SMILES： N1=C2C([N+]([O-])=O)=CC=C(N(C)C3=CC=CC=C3)C2=NO1

Computed Properties

• Exact Mass: 270.0754

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Melting Point: 168-170 °C(Solv: ethanol (64-17-5))
• Boiling Point: 463.4±55.0 °C(Predicted)
• PSA: 85.3
• pka: -4.15±0.45(Predicted)